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Compound of Interest

Compound Name: Caproyl tyrosine

Cat. No.: B14697130

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Caproyl Tyrosine, a compound utilized in cosmetic and research
applications. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations. This guidance is intended for
researchers, scientists, and drug development professionals.

Hazard Identification and Precautionary Measures

Caproyl Tyrosine is classified under the Globally Harmonized System (GHS) as a substance
that causes skin irritation (H315) and serious eye irritation (H319).[1] Therefore, appropriate
personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles or glasses.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Step-by-Step Disposal Procedure

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14697130?utm_src=pdf-interest
https://www.benchchem.com/product/b14697130?utm_src=pdf-body
https://www.benchchem.com/product/b14697130?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-caproyl-tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14697130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The disposal of Caproyl Tyrosine must be conducted in accordance with national, state, and
local environmental control regulations.[2][3] It is imperative to avoid releasing the chemical
into the environment, as its ecological impact has not been extensively studied.

Step 1: Containment
e Ensure any spilled Caproyl Tyrosine is contained to prevent spreading.

o For solid spills, carefully sweep the material into a designated, labeled waste container.
Avoid generating dust.

 For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
vermiculite, sand) and place it into a designated waste container.

Step 2: Labeling

o The waste container must be clearly and accurately labeled as "Hazardous Waste: Caproyl
Tyrosine" and include the appropriate hazard pictograms (e.g., irritant).

Step 3: Storage

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[4]

Step 4: Professional Disposal

o Contact a licensed professional waste disposal service to arrange for the collection and
proper disposal of the Caproyl Tyrosine waste.[5]

» Do not mix with other waste streams unless explicitly instructed to do so by the disposal
company.

e Provide the waste disposal service with a copy of the available safety information for
Caproyl Tyrosine.

The logical workflow for the disposal of Caproyl Tyrosine is illustrated in the diagram below.
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Caption: Logical workflow for the proper disposal of Caproyl Tyrosine.

Environmental and Safety Considerations
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While specific environmental hazards for Caproyl Tyrosine are not well-documented, it is
prudent to prevent its entry into drains, sewers, or waterways.[2] The principle of minimizing
environmental exposure should always be followed for laboratory chemicals.

In the event of accidental exposure, follow these first-aid measures:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

 After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[4]

e If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[4]

« If swallowed: Rinse mouth. Do NOT induce vomiting. Get medical attention.[4]

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of
Caproyl Tyrosine, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Caproyl Tyrosine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14697130#caproyl-tyrosine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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